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Compound of Interest

Compound Name: Dimethyl 5-methylisophthalate

Cat. No.: B100528

Technical Guide: Physical Properties of Dimethyl
5-methylisophthalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of Dimethyl
5-methylisophthalate (CAS No. 17649-58-0), a chemical intermediate of interest in various
fields of research and development. Due to the limited availability of experimentally determined
data in public databases, this guide consolidates predicted values and data from patent
literature.

Core Physical Properties

The physical state of a compound is dictated by its melting and boiling points. While
experimentally determined data for Dimethyl 5-methylisophthalate is scarce, a combination
of predicted and experimental data under reduced pressure provides valuable insight.

Data Presentation

The following table summarizes the available quantitative data for the physical properties of
Dimethyl 5-methylisophthalate. For comparative purposes, the experimental data for the
closely related compound, Dimethyl isophthalate, is also included.
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. Dimethyl 5- Dimethyl
Physical Property . Data Source
methylisophthalate  Isophthalate
Melting Point Data not available 67.5 °C Experimental
301.2+22.0°C
Boiling Point (Predicted at 760 282 °C Experimental

mmHgQ)

242 °C (at 40 mmHg)

Experimental (Patent
Literature)[1]

Density

1.1+0.1 g/cm3
(Predicted)

1.194 g/cm3 at 20 °C

Predicted /

Experimental

Flash Point

147.4 £ 20.7 °C
(Predicted)

138 °C (Closed cup)

Predicted /

Experimental

Vapor Pressure

0.0 £ 0.6 mmHg at
25°C (Predicted)

Predicted

Note: Predicted values are computationally derived and should be used as an estimation.

Experimental validation is recommended.

Experimental Protocols

The determination of melting and boiling points is fundamental to the characterization of a

chemical compound. The following are generalized experimental protocols for these

measurements.

Melting Point Determination (Capillary Method)

This method relies on a melting point apparatus, which consists of a heated block with a

sample holder and a viewing scope.

Procedure:

o Sample Preparation: A small amount of the crystalline sample is finely ground and packed
into a capillary tube to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in the sample holder of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.

» Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid particle disappears (completion of melting) are recorded
as the melting point range. A narrow melting range is indicative of a pure compound.

Boiling Point Determination (Distillation Method)

The boiling point is typically determined by simple distillation.
Procedure:

o Apparatus Setup: A distillation flask is charged with the liquid sample and a few boiling chips
to ensure smooth boiling. A thermometer is positioned such that the top of the bulb is level
with the side arm of the distillation flask. The flask is connected to a condenser.

o Heating: The flask is gently heated.

o Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The
temperature will stabilize at the boiling point of the liquid as the vapor condenses in the
condenser. This stable temperature reading is recorded as the boiling point.

o Pressure Correction: The atmospheric pressure should be recorded as the boiling point is
pressure-dependent. If the determination is not performed at standard atmospheric pressure
(760 mmHg), a correction may be applied.

Logical Relationship of Physical State

The physical state of Dimethyl 5-methylisophthalate is dependent on the temperature. The
following diagram illustrates this relationship based on the available data.
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Caption: State transitions of Dimethyl 5-methylisophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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